Cas no 2680758-95-4 (benzyl 1-(4-bromophenyl)-3-azabicyclo3.1.0hexane-3-carboxylate)

• Product Name: benzyl 1-(4-bromophenyl)-3-azabicyclo3.1.0hexane-3-carboxylate
• CAS No: 2680758-95-4
• MF: C₁₉H₁₈BrNO₂
• MW: 372.255724430084
• CID: 5624031
• PubChem ID: 165928457
• Update Time: 2025-06-09

benzyl 1-(4-bromophenyl)-3-azabicyclo3.1.0hexane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 1-(4-bromophenyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate
• EN300-28301049
• 2680758-95-4
• benzyl 1-(4-bromophenyl)-3-azabicyclo3.1.0hexane-3-carboxylate

• Inchi： 1S/C19H18BrNO2/c20-17-8-6-15(7-9-17)19-10-16(19)11-21(13-19)18(22)23-12-14-4-2-1-3-5-14/h1-9,16H,10-13H2
• InChI Key： GZBBGMJEXVIHMC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C12CN(C(=O)OCC3C=CC=CC=3)CC1C2

Computed Properties

• Exact Mass: 371.05209g/mol
• Monoisotopic Mass: 371.05209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 29.5Ų

Additional information on benzyl 1-(4-bromophenyl)-3-azabicyclo3.1.0hexane-3-carboxylate

Introduction to Benzyl 1-(4-bromophenyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate (CAS No. 2680758-95-4)

Benzyl 1-(4-bromophenyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate, a compound with the chemical identifier CAS No. 2680758-95-4, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural features and potential biological activities. The presence of a benzyl group, a brominated phenyl ring, and an azabicyclo[3.1.0]hexane core imparts distinct chemical properties that make it a valuable scaffold for drug discovery and development.

The benzyl 1-(4-bromophenyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate molecule is characterized by its complex three-dimensional structure, which arises from the bicyclic system containing an azacycle. This structural motif is known to influence the compound's interactions with biological targets, making it an attractive candidate for modulating various physiological processes. The azabicyclo[3.1.0]hexane framework provides rigidity, which can enhance binding affinity and selectivity, while the brominated phenyl ring introduces potential sites for further functionalization and interaction with biological receptors.

In recent years, there has been a growing interest in azabicyclic compounds due to their reported bioactivity across multiple therapeutic areas. These compounds have shown promise in preclinical studies as inhibitors, modulators, or scaffolds for developing new therapeutic agents. The specific arrangement of atoms in the benzyl 1-(4-bromophenyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate molecule allows for precise tuning of its pharmacological properties, making it a versatile tool for medicinal chemists.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The introduction of the azabicyclo[3.1.0]hexane core typically involves cyclization reactions, often catalyzed by transition metals or under specific thermal conditions. The subsequent functionalization with the benzyl group and the brominated phenyl ring further refines the molecule's structure, enhancing its potential biological relevance.

One of the most compelling aspects of the CAS No. 2680758-95-4 compound is its potential application in the development of novel therapeutics. Researchers have been exploring its utility as a lead compound in various pharmacological assays, including those targeting neurological disorders, inflammatory conditions, and cancer. The unique structural features of this molecule make it an excellent candidate for further derivatization, allowing scientists to fine-tune its activity and selectivity.

The brominated phenyl ring in particular has been identified as a key pharmacophore in many bioactive molecules. Its presence can facilitate interactions with specific binding sites on biological targets, while also providing opportunities for further chemical modification through cross-coupling reactions or other synthetic strategies. This flexibility makes the benzyl 1-(4-bromophenyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate molecule a valuable asset in drug discovery pipelines.

Recent studies have highlighted the importance of conformational constraints in drug-like molecules, emphasizing how rigid structures can improve binding affinity and reduce off-target effects. The bicyclic system in this compound provides such constraints, which can be advantageous in developing high-affinity ligands for biological targets. Additionally, the presence of both hydrophobic and polar regions within its structure allows for favorable interactions with diverse biological systems.

The benzyl group serves as another important feature of this molecule, often acting as a protecting group or linker in synthetic pathways. Its stability under various reaction conditions makes it an ideal component for constructing more complex derivatives without compromising the integrity of the core structure.

In conclusion, Benzyl 1-(4-bromophenyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate (CAS No. 2680758-95-4) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural composition and versatile functionalization options make it a promising candidate for further exploration in medicinal chemistry applications.